Cas no 1214371-86-4 (3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214371-86-4
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 4984830
• Update Time: 2025-05-25

3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-(trifluoromethyl)phenyl)pyridine
• 3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F4N/c13-10-5-1-4-9(12(14,15)16)11(10)8-3-2-6-17-7-8/h1-7H
• InChI Key： MRILDXWSGPETRA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine

3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine, identified by the CAS number 1214371-86-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a fluorinated aromatic group, has garnered attention due to its versatile properties and potential for advanced chemical synthesis.

The molecular structure of 3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine consists of a pyridine ring attached to a phenyl group that is further substituted with a fluorine atom at the 2-position and a trifluoromethyl group at the 6-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it an ideal candidate for exploring novel chemical reactions and material applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of organic electronics. The presence of electron-withdrawing groups such as fluorine and trifluoromethyl substituents enhances the electron-deficient nature of the pyridine ring, which is advantageous for applications in semiconducting materials and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, paving the way for next-generation electronic devices.

In addition to its role in materials science, 3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine has shown promise in medicinal chemistry. Its unique electronic properties make it a valuable building block for designing bioactive molecules with potential therapeutic applications. Recent findings suggest that this compound could serve as a lead structure for developing inhibitors targeting specific enzymes involved in metabolic disorders and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl group followed by its coupling with a pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine is essential for ensuring sustainable practices. Studies have shown that under certain conditions, this compound undergoes biodegradation through enzymatic mechanisms, reducing its persistence in natural ecosystems. However, further research is needed to fully characterize its environmental fate and assess its safety profile.

In conclusion, 3-(2-Fluoro-6-(trifluoromethyl)phenyl)pyridine, with its unique chemical structure and versatile properties, continues to be a focal point in modern chemical research. Its applications span across materials science, medicinal chemistry, and environmental studies, underscoring its importance as a valuable compound in contemporary scientific exploration.